Cas no 1228070-77-6 (2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine)

• Product Name: 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine
• CAS No: 1228070-77-6
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 1077201
• PubChem ID: 46949945
• Update Time: 2025-06-10

2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine
• BRD-A78289372-001-01-1
• 2-(3,4-dimethoxyphenyl)-1-(5-methylpyridin-2-yl)ethan-1-amine
• 1228070-77-6
• AKOS015851777
• 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl)ethylamine
• 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl)-ethylamine
• 2-(3,4-dimethoxyphenyl)-1-(5-methylpyridin-2-yl)ethanamine

• MDL： MFCD14707641
• Inchi： 1S/C16H20N2O2/c1-11-4-6-14(18-10-11)13(17)8-12-5-7-15(19-2)16(9-12)20-3/h4-7,9-10,13H,8,17H2,1-3H3
• InChI Key： PYDSGVQSZKYTIN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=CC(C)=CN=1)N)OC

Computed Properties

• Exact Mass: 272.152
• Monoisotopic Mass: 272.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2
• XLogP3: 2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 394.7±37.0 °C at 760 mmHg
• Flash Point: 192.5±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine

Introduction to 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine (CAS No: 1228070-77-6)

2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine, identified by the Chemical Abstracts Service Number (CAS No) 1228070-77-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both aromatic and nitrogen-containing heterocyclic moieties, which are known for their role in modulating various biological pathways.

The 3,4-dimethoxyphenyl moiety in the molecular structure contributes to the compound's unique electronic and steric properties, making it a valuable scaffold for drug design. This aromatic ring system is often associated with enhanced binding affinity to biological targets, a characteristic that has been exploited in the development of numerous pharmacological agents. Furthermore, the presence of a secondary amine group at the 5-methyl-pyridin-2-yl position introduces additional functional diversity, enabling further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules with potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine has emerged as a promising candidate in this context due to its structural features and preliminary pharmacological profiles. Studies have suggested that this molecule may interact with specific neurotransmitter receptors and ion channels, making it a candidate for further investigation in the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the dimethoxyphenyl and 5-methyl-pyridin-2-yl groups provides a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying these functional groups, researchers can fine-tune the biological activity of the compound, aiming to optimize its efficacy and selectivity for specific therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with biological targets at the molecular level. These computational studies have provided insights into the binding modes of 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine with various receptors, highlighting key interactions that contribute to its bioactivity. Such information is crucial for guiding experimental efforts aimed at developing next-generation pharmaceutical agents.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. Preliminary in vitro studies have demonstrated that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in managing conditions such as depression and anxiety. Additionally, its interaction with inflammatory pathways has been explored, indicating that it may have anti-inflammatory properties.

The synthesis of 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of the aromatic ring system followed by nucleophilic substitution reactions to introduce the pyridine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. These studies have assessed its acute toxicity, chronic effects, and potential for metabolic activation. The results indicate that under controlled experimental conditions, 1228070-77-6 exhibits low toxicity and minimal side effects, making it a promising candidate for further preclinical and clinical development.

As research continues to evolve, the applications of 2-(3,4-Dimethoxy-phenyl)-1-(5-methyl-pyridin-2-yl) ethylamine are expected to expand. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms holds the potential to accelerate the development of novel derivatives with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients worldwide.

In conclusion,1228070-77-6 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a cornerstone compound in medicinal research. As scientists continue to unravel its pharmacological secrets,this molecule is poised to play a pivotal role in shaping the future of drug development.